Cas no 80473-92-3 (6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid)

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid structure
80473-92-3 structure
Product Name:6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
CAS No:80473-92-3
Molecular Formula:C21H26F2O4S
Molecular Weight:412.490552425385
MDL:MFCD20481850
CID:60220

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Properties

Names and Identifiers

    • (6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic acid
    • 6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
    • 6A,9A-DIFLUORO-11ß,17A-DIHYDROXY-16A-METHYL-3-OXOANDROSTA-1,4-DIENE-17A-CARBOTHIOIC ACID
    • Androsta-1,4-diene-17- carbothioic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3- oxo-,(6α,11β,16α,17α)-
    • Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6a,11b,16a,17a)-
    • 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
    • ST2412483
    • 473D923
    • 6
    • A,9
    • A,17
    • (6
    • A,11
    • A,16
    • (6α,11β,16α,17α)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic acid (ACI)
    • 6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carbothioic acid
    • MDL: MFCD20481850
    • InChIKey: GLAJUXBOZSWZMM-IDIDPBNYSA-N
    • Inchi: 1S/C21H26F2O4S/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-18(14,2)20(13,23)16(25)9-19(12,3)21(10,27)17(26)28/h4-5,7,10,12-13,15-16,25,27H,6,8-9H2,1-3H3,(H,26,28)/t10-,12+,13+,15+,16+,18+,19+,20+,21+/m1/s1
    • SMILES: C[C@@]12[C@@](O)(C(S)=O)[C@H](C)C[C@H]1[C@@H]1C[C@H](F)C3=CC(C=C[C@]3(C)[C@]1([C@H](C2)O)F)=O

Computed Properties

  • Exact Mass: 412.15200
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 28
  • Complexity: 827
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • LogP: 3.16770
  • PSA: 109.85000
  • Boiling Point: 550.0±50.0°C at 760 mmHg

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008MX9-100mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
80473-92-3 95%
100mg
$134.00 2025-02-24
A2B Chem LLC
AE02157-50mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
80473-92-3 98%
50mg
$273.00
abcr
AB436167-1 g
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid; .
80473-92-3
1g
€390.00
Axon Medchem
1171-50 mg
Axon 1171
80473-92-3 98%
50mg
€180.00 2023-07-10
Chemenu
CM255110-1g
(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbothioic O-acid
80473-92-3 95%
1g
$729
Cooke Chemical
M1370335-25mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioicacid
80473-92-3 95%
25mg
RMB 777.60 2023-09-07
eNovation Chemicals LLC
Y1079670-250mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
80473-92-3 95%
250mg
$185 2022-11-01
TRC
D445755-50mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
80473-92-3
50mg
$ 167.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D849025-25mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
80473-92-3 95%
25mg
1,080.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.
RZ273-250mg
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
80473-92-3 95+%
250mg
2848CNY

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  rt; rt → 0 °C
1.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Periodic acid Solvents: Tetrahydrofuran ,  Water ;  rt
2.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  rt; rt → 0 °C
2.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
2.1 Reagents: Periodic acid Solvents: Tetrahydrofuran ,  Water ;  rt
3.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  rt; rt → 0 °C
3.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Selectfluor Solvents: Acetonitrile ;  rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
3.1 Reagents: Periodic acid Solvents: Tetrahydrofuran ,  Water ;  rt
4.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  rt; rt → 0 °C
4.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  rt → reflux
2.1 Reagents: Selectfluor Solvents: Acetonitrile ;  rt
3.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
4.1 Reagents: Periodic acid Solvents: Tetrahydrofuran ,  Water ;  rt
5.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  rt; rt → 0 °C
5.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Raw materials

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Preparation Products

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80473-92-3)6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
A864689
Purity:99%
Quantity:1g
Price($):231.0